Cas no 946270-93-5 (2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946270-93-5
• MF: C₂₀H₂₃ClN₂O₃S
• MW: 406.926223039627
• CID: 6477271
• Update Time: 2025-10-29

2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• 2-chloro-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide

• Inchi： 1S/C20H23ClN2O3S/c1-14(2)11-12-23-18-9-8-16(13-15(18)7-10-20(23)24)22-27(25,26)19-6-4-3-5-17(19)21/h3-6,8-9,13-14,22H,7,10-12H2,1-2H3
• InChI Key： ISWZSXQQQKUATI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)=CC=CC=C1Cl

Additional information on 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Comprehensive Analysis of 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946270-93-5)

2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946270-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a tetrahydroquinoline core and a chlorobenzene sulfonamide moiety makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules to optimize their efficacy and safety profiles. The compound 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide is no exception, as its intricate structure offers multiple sites for chemical modification, enabling the development of novel therapeutic agents.

One of the key highlights of this compound is its potential application in targeting enzyme inhibition. Sulfonamides are known to interact with various enzymes, including carbonic anhydrases and matrix metalloproteinases (MMPs), which play critical roles in physiological and pathological processes. The chloro and methylbutyl substituents in this molecule may enhance its binding affinity to specific enzyme active sites, making it a valuable tool for biochemical studies.

From a synthetic perspective, the preparation of 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

The growing demand for highly functionalized heterocycles in drug discovery has further amplified the relevance of this compound. Heterocyclic frameworks, such as the tetrahydroquinoline system, are prevalent in many FDA-approved drugs due to their favorable pharmacokinetic properties. By incorporating a sulfonamide group, this compound exhibits improved solubility and bioavailability, which are critical factors in drug design.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health concern. Sulfonamides have historically been used as antibacterial agents, and recent studies suggest that modified sulfonamide derivatives could overcome resistance mechanisms. The unique structural features of 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide may contribute to this effort by targeting novel bacterial pathways.

In addition to its pharmaceutical applications, this compound is also being explored in material science. Sulfonamide-containing molecules are known to exhibit interesting photophysical and electrochemical properties, making them suitable for use in organic electronics and sensor technologies. The chloro and methylbutyl groups could further fine-tune these properties for specific industrial needs.

As the scientific community continues to investigate the full potential of 2-chloro-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide, it is essential to stay updated with the latest research findings. Collaborative efforts between academia and industry will likely uncover new applications for this compound, solidifying its position as a valuable asset in modern chemistry and medicine.